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Compound of Interest

Compound Name: 4-Methyl-2-nitrosophenol

CAS No.: 58243-10-0

Cat. No.: B14672563

Get Quote

Technical Monograph: 4-Methyl-2-nitrosophenol
Executive Summary: The Identity Challenge
4-Methyl-2-nitrosophenol is a compound that presents a unique challenge in chemical

informatics and handling due to nitroso-oxime tautomerism.[1] It exists in a dynamic equilibrium

between its phenolic form (2-nitroso-p-cresol) and its quinonoid form (4-methyl-1,2-

benzoquinone 2-oxime).[1]

Researchers must be vigilant: Do not confuse this compound with 2-Nitro-p-cresol (CAS 119-

33-5). The nitro (

) analogue is a distinct, lower-melting solid often mislabeled in supplier databases as the
nitroso (

) compound.[1] This guide provides the definitive identifiers to ensure procurement and
experimental accuracy.
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Due to the tautomeric equilibrium, this compound is indexed under multiple names. The

Quinone Oxime form is often the dominant species in the solid state and in non-polar solvents,

while the Nitrosophenol form participates in specific metal chelation pathways.[1]

Master Identifier Table[1][2]
Feature Primary Identifier / Value Notes

Common Name 2-Nitroso-p-cresol Phenolic tautomer name

Systematic Name
4-Methyl-1,2-benzoquinone 2-

oxime

Quinonoid tautomer name

(often preferred by IUPAC)

CAS Number 6971-38-6
Primary CAS for the

nitroso/oxime system.[1][2]

CAS (Conflicting) 119-33-5

WARNING: This is 2-Nitro-p-

cresol (

).[1][2][3][4] Do not use.

Molecular Formula MW: 137.14 g/mol

SMILES

Cc1ccc(=O)c(N=O)c1

(Quinone form)

Cc1ccc(O)c(N=O)c1 (Phenol

form)

Databases often index the

quinone form.[1][2]

InChI Key
QIGCHQSWQCVQOT-

UHFFFAOYSA-N

Verify against specific tautomer

if needed.

Appearance Yellow to brown needles
Decomposes upon melting

(~170°C).[1]

Physicochemical Properties: The Tautomeric
Equilibrium
The reactivity of 4-Methyl-2-nitrosophenol is governed by the migration of a proton between

the phenolic oxygen and the nitroso nitrogen.[1] This equilibrium is solvent-dependent and

critical for its function as a chelating ligand.[1]
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Mechanism of Tautomerism
In the solid state and non-polar solvents (e.g., Chloroform), the Quinone Oxime form is

stabilized by intramolecular hydrogen bonding.[1] In basic aqueous solutions, the compound

forms a Nitrosophenolate anion, which is the active species for metal binding.[1]

Solvent Influence
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Figure 1: Tautomeric equilibrium shifting between phenolic and quinonoid forms, leading to the

active anionic ligand.[1]

Solubility Profile
Water: Sparingly soluble (acidic form); Highly soluble (alkaline form as salt).[1]

Organic Solvents: Soluble in ethanol, ether, and chloroform (predominantly as the quinone

oxime).[1]

Synthesis Protocol: Nitrosation of p-Cresol
Safety Precaution: Sodium nitrite is toxic and an oxidizer.[1] p-Cresol is corrosive.[1][5][6][7][8]

Perform all steps in a fume hood. This reaction is exothermic; temperature control is critical to

prevent the formation of tarry by-products or diazonium salts.[1]

Reagents Required[1][6][9]
p-Cresol (4-Methylphenol): 10.8 g (0.1 mol)[1]

Sodium Hydroxide (NaOH): 4.0 g (dissolved in 100 mL water)[1]

Sodium Nitrite (
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): 7.0 g (dissolved in 20 mL water)

Sulfuric Acid (

): 10% dilute solution[1]

Ice bath

Step-by-Step Methodology
Preparation of Phenolate: Dissolve 10.8 g of p-cresol in the NaOH solution. The solution

should be clear. Cool this solution to 0–5°C in an ice bath.

Nitrite Addition: Add the Sodium Nitrite solution to the cold phenolate mixture. Stir vigorously.

Ensure the temperature remains below 5°C.

Acidification (The Critical Step): Slowly add the dilute sulfuric acid dropwise.[1]

Observation: The solution will turn dark, and a precipitate will begin to form.[1]

Mechanism:[1] The acid generates nitrous acid (

) in situ, which attacks the electron-rich ring at the ortho position (activated by the
phenolate oxygen).[1]

Precipitation & Work-up: Continue stirring for 30 minutes at 0°C. The product (4-methyl-1,2-

benzoquinone 2-oxime) will precipitate as a brownish-yellow solid.

Filtration: Filter the solid using a Büchner funnel.[1]

Washing: Wash with ice-cold water to remove excess acid and inorganic salts.[1]

Purification: Recrystallize from dilute ethanol or petroleum ether.[1]
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Figure 2: Workflow for the synthesis of 4-Methyl-2-nitrosophenol via nitrosation.

Analytical Applications: Metal Chelation
The primary utility of 4-Methyl-2-nitrosophenol lies in its specificity for transition metals,

particularly Cobalt (Co) and Copper (Cu).[1]

Cobalt Determination: In slightly acidic to neutral pH, the ligand forms a stable, hydrophobic

complex with Co(III).[1] This complex can be extracted into organic solvents (like

chloroform), allowing for spectrophotometric determination of trace cobalt in environmental

samples.

Interference Control: Unlike other chelators, the cobalt complex of 2-nitroso-p-cresol is

exceptionally stable against acid back-washing, allowing it to be separated from Nickel or
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Copper complexes which dissociate in acid.[1]

Safety & Handling (MSDS Summary)
Hazards: Toxic if swallowed.[1][6][7][9] Causes skin and eye irritation.[1][6][7][8][9]

Suspected of causing genetic defects (typical of nitroso compounds).[1]

Storage: Store at 2–8°C. The compound is sensitive to light and air (oxidation to the nitro

form).[1]

Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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